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2-(Piperidin-3-yl)acetic acid

hydrochloride

Cat. No.: B1314125 Get Quote

Abstract
This document provides detailed experimental protocols for the chemical reduction of 3-

pyridylacetic acid to its corresponding alcohol, 2-(pyridin-3-yl)ethanol. This transformation is a

key step in the synthesis of various pharmaceutical intermediates and other fine chemicals.

The primary methods detailed herein involve the use of strong hydride reducing agents,

specifically Lithium Aluminum Hydride (LAH) and Borane complexes. This guide is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Introduction
The reduction of carboxylic acids to primary alcohols is a fundamental transformation in organic

chemistry. 3-Pyridylacetic acid, a metabolite of nicotine and a versatile building block, can be

reduced to 2-(pyridin-3-yl)ethanol (also known as 3-pyridineethanol). This product serves as a

valuable precursor in the synthesis of a wide range of biologically active molecules. The most

common and effective reagents for this reduction are powerful hydride donors such as Lithium

Aluminum Hydride (LAH) and borane (BH₃), often used as a complex with tetrahydrofuran

(THF) or dimethyl sulfide (DMS).[1][2][3] These reagents efficiently reduce the carboxylic acid

functional group while typically leaving the pyridine ring intact.[3] This document outlines the

protocols for these reductions, providing quantitative data and procedural details.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1314125?utm_src=pdf-interest
https://www.organic-chemistry.org/chemicals/reductions/boranes.shtm
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://www.ch.ic.ac.uk/local/organic/5-lialh4.html
https://www.ch.ic.ac.uk/local/organic/5-lialh4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Scheme
The overall chemical transformation is the reduction of the carboxylic acid group of 3-

pyridylacetic acid to a primary alcohol.

Setup: Dissolve 3-pyridylacetic acid HCl in anhydrous THF under N₂

Reagent Addition: Add LiAlH₄ in portions at room temperature

Reaction: Stir for 24 hours at room temperature

Workup: Quench with saturated aq. Na₂SO₄

Drying & Filtration: Dry over anhydrous Na₂SO₄ and filter

Concentration: Evaporate solvent in vacuo

Purification: Column chromatography on silica gel

Final Product: 2-(Pyridin-3-yl)ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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